Cas no 2166647-59-0 (1-amino-8-oxaspiro4.5decane-2-carbonitrile)

• Product Name: 1-amino-8-oxaspiro4.5decane-2-carbonitrile
• CAS No: 2166647-59-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6068988
• PubChem ID: 137951499
• Update Time: 2024-01-02

1-amino-8-oxaspiro4.5decane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-amino-8-oxaspiro4.5decane-2-carbonitrile
• 2166647-59-0
• 4-Amino-8-oxaspiro[4.5]decane-3-carbonitrile
• 1-amino-8-oxaspiro[4.5]decane-2-carbonitrile
• EN300-1270179

• Inchi： 1S/C10H16N2O/c11-7-8-1-2-10(9(8)12)3-5-13-6-4-10/h8-9H,1-6,12H2
• InChI Key： IHRPQZYTEKVURL-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCC(C#N)C2N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59Ų